N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1-phenylcyclopropanecarboxamide

• IUPAC Name: N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C19H18N4O2/c24-17-15-8-4-5-9-16(15)21-22-23(17)13-12-20-18(25)19(10-11-19)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,20,25)
• InChI Key: DLFZJABNSOFUCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)C(=O)NCCN3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

“N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1-phenylcyclopropanecarboxamide” is a complex organic compound. It is related to the family of 4-oxobenzo[d]1,2,3-triazin derivatives. These compounds have been reported as potent AChE inhibitors, which means they could have potential applications in the treatment of diseases like Alzheimer’s.

Synthesis Analysis

The synthesis of such compounds often involves the use of 1,2,3-triazine synthesis. The 1,2,3-triazine unit can be introduced into the fused bicyclic skeleton from a pyrazole unit. The synthesis process often involves the use of various functional groups and can be influenced by the choice of these groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The 1,2,3-triazine unit is a key part of the structure. The structure can be modified more widely and more easily through simple substitution changes.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex and varied. The introduction of various functional groups can modify the energetic properties of the entire molecule. The compound exhibits positive energy content and densities subject to fused triazole and triazine framework and various functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its complex structure and the presence of various functional groups. It exhibits positive energy content and densities. The properties can be modified more widely and more easily through simple substitution changes.

Scientific Research Applications

Anti-Alzheimer’s Agents

• Researchers have explored derivatives of this compound as potential anti-Alzheimer agents. . These compounds demonstrated excellent inhibition against butyrylcholinesterase (BuChE) and moderate inhibitory activity toward acetylcholinesterase (AChE). For instance, compound 8e exhibited approximately 49-fold higher inhibitory activity against BuChE than the standard cholinesterase inhibitor donepezil. Molecular modeling studies revealed that compound 8e interacts with both the catalytic anionic site (CAS) and the peripheral anionic site (PAS) of BuChE.

Stable Free Radicals

• The compound’s structure contains a benzo[e][1,2,4]triazinyl moiety, which corresponds to stable free radicals known as Blatter radicals. .

Synthetic Chemistry

• . Understanding its reactivity and transformations can contribute to the development of novel synthetic methodologies.

Mechanism of Action

The mechanism of action of this compound is likely related to its inhibitory activity against AChE. This suggests that it could have potential applications in the treatment of diseases like Alzheimer’s, where there is a deficiency of acetylcholine.